Cas no 2227983-77-7 (4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one)

• Product Name: 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one
• CAS No: 2227983-77-7
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5569544
• PubChem ID: 165595924
• Update Time: 2025-11-02

4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2227983-77-7
• EN300-1632867
• 4-amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one
• 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one

• Inchi： 1S/C13H24N2O/c1-8(2)15-10(16)6-9(14)11(15)13(5)7-12(13,3)4/h8-9,11H,6-7,14H2,1-5H3/t9-,11-,13?/m0/s1
• InChI Key： MYFVFNQNXGNWTM-QGIPSSPISA-N
• SMILES： O=C1C[C@@H]([C@@H](C2(C)CC2(C)C)N1C(C)C)N

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one

Chemical Profile of 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one (CAS No. 2227983-77-7)

4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one, identified by its CAS number 2227983-77-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, characterized by a six-membered nitrogen-containing heterocycle with a ketone functional group. The structural features of this molecule, including its propan-2-yl and 1,2,2-trimethylcyclopropyl substituents, contribute to its unique chemical properties and potential biological activities.

The synthesis of 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one involves multi-step organic transformations, typically starting from readily available precursors. The introduction of the 4-amino group at the 4-position of the pyrrolidinone ring enhances its reactivity, making it a valuable intermediate in the development of more sophisticated pharmacophores. The presence of the propan-2-yl side chain provides steric hindrance and may influence both the solubility and metabolic stability of derivatives derived from this core structure.

The 1,2,2-trimethylcyclopropyl group is particularly noteworthy due to its rigid three-membered cycloalkyl framework. This substituent not only contributes to the overall molecular complexity but also offers potential advantages in terms of metabolic resistance and binding affinity when incorporated into drug-like molecules. Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets, suggesting its utility in the design of novel therapeutic agents.

In the context of contemporary pharmaceutical research, compounds like 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one are being explored for their potential applications in treating a range of diseases. For instance, studies have indicated that derivatives of pyrrolidinone scaffolds may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The amino group at position 4 further expands the possibilities for functionalization, allowing for the creation of molecules with tailored pharmacokinetic profiles.

The structural motif present in 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one has also been investigated for its role in modulating neurotransmitter receptors. Pyrrolidinone derivatives are known to interact with various G protein-coupled receptors (GPCRs), which are critical targets for many drugs used to treat neurological disorders. The unique combination of substituents in this compound may confer selectivity for specific receptor subtypes, thereby minimizing off-target effects.

From a synthetic chemistry perspective, the preparation of 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one exemplifies the sophistication achieved in modern organic synthesis. The integration of protecting group strategies and transition-metal-catalyzed reactions has enabled chemists to construct complex molecular architectures with high precision. This compound serves as a testament to the power of synthetic methodology in generating novel chemical entities for drug discovery.

Recent publications have highlighted the importance of structural diversity in medicinal chemistry libraries. Compounds such as 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one contribute to this diversity by introducing unique structural features that may not be present in more conventional scaffolds. Such diversity is essential for identifying compounds with novel mechanisms of action and improved therapeutic efficacy.

The pharmacological evaluation of derivatives derived from 4-Amino-1-(propan-2-yl)-5-(1,2,2-trimethylcyclopropyl)pyrrolidin-2-one has revealed promising results in preclinical models. These studies have focused on assessing both efficacy and safety profiles across multiple disease indications. The rigidity imparted by the 1,2,2-trimethylcyclopropyl group appears to enhance binding interactions with biological targets while reducing susceptibility to rapid metabolic degradation.

In conclusion,4-Amino-1-(propan-2-y l)-5-(1 , 22 -trimethylcyc loprop yl )py rrol idin -22 one (CAS No . 2227983 -77 -7) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , coupled with recent advances i n synthetic and computational chemistry , make it a valuable scaffold for developing novel therapeutic agents . Further exploration into its biological activities and pharmacological properties will undoubtedly continue to drive innovation i n drug discovery . p >